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An In-depth Analysis of the Core Methodologies and Quantitative Findings of a Longitudinal

Study in Young Adults at Risk for Psychopathology.

This technical guide provides a comprehensive overview of the TRANS-ID TRAILS (Tracking

Adolescents' Individual Lives Survey TRANSitions In Depression) study, with a specific focus

on its application in a cohort of young adults. The document is intended for researchers,

scientists, and professionals in the field of drug development who are interested in the

innovative methodologies employed to understand the dynamics of psychopathology. The

TRANS-ID project aims to uncover personalized early warning signals for critical transitions in

psychological symptoms, viewing them through the lens of complex dynamical systems.[1]

Quantitative Data Summary
The TRAILS TRANS-ID study has yielded significant data on the feasibility and participant

engagement with intensive longitudinal monitoring. The following tables summarize the key

quantitative findings from the initial phase of the study as reported in the primary literature.

Table 1: Participant Demographics and Study
Compliance
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Metric Value Reference

Number of Participants 134 [2][3]

Mean Age (Years) 22.6 (SD = 0.6) [2][3]

Diary Compliance Rate 88.5% [2][3]

Attrition Rate 8.2% [2][3]

Mean Participant Burden (1-10

scale)
3.21 (SD = 1.42) [2][3]

Experimental Protocols
The TRANS-ID TRAILS study utilizes an intensive longitudinal design to capture the micro-level

changes in psychopathological symptoms, emotions, behaviors, and daily context over an

extended period.[1]

Experience Sampling Method (Daily Diary)
Participants were asked to complete daily diaries on their psychopathological symptoms for six

consecutive months.[2][3] This method, also known as the Experience Sampling Method

(ESM), is a research procedure that involves asking participants to report on their thoughts,

feelings, and behaviors at multiple points in time throughout the day. While the specific items

used in the TRAILS TRANS-ID daily diaries are not exhaustively detailed in the primary

publications, the study aimed to assess psychopathological symptoms.

Diagnostic Interviews
To provide a comprehensive clinical picture, participants underwent diagnostic interviews at

three key time points: at baseline before the diary period, immediately after the six-month diary

period, and one year after the diary period.[2][3] The study utilized the Composite International

Diagnostic Interview (CIDI), a comprehensive, fully structured interview designed to assess

mental disorders according to the criteria of the DSM-IV and ICD-10.[4][5][6][7][8] The CIDI is

administered by trained interviewers and uses computerized algorithms to generate diagnoses.

[4]
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Sensor Data Collection
In addition to self-report data, the TRANS-ID project collects measurements of movement and

heart rate using high-tech, user-friendly sensors.[1] This allows for the objective measurement

of physiological and behavioral correlates of psychological states.

Core Assumptions and Experimental Workflow
The following diagrams illustrate the logical framework and the procedural flow of the TRANS-

ID TRAILS study.

Core Assumptions of Intensive Longitudinal Methods Validation in TRANS-ID TRAILS

Diary items reflect experiences that change over time within individuals. Item variability analysisTested by

Diary items are interpreted consistently over time. Evaluation of consistency of item interpretationsTested by

Diary items correspond to retrospective assessments of psychopathology. Correlation of daily reports with diagnostic interview assessmentsTested by
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Core assumptions of the intensive longitudinal methods used in the study.
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Participant Recruitment

Data Collection Phases

Continuous Monitoring

Recruitment of 134 at-risk young adults from the TRAILS clinical cohort

Baseline Diagnostic Interview (CIDI)

6-Month Daily Diary Period (ESM)

Immediate Post-Diary Diagnostic Interview (CIDI) Movement and Heart Rate Sensor Data Collection

1-Year Follow-Up Diagnostic Interview (CIDI)

Click to download full resolution via product page

Experimental workflow of the TRANS-ID TRAILS study.

Signaling Pathways
A Note on the Absence of Signaling Pathway Data:

A thorough review of the available literature and public information regarding the TRANS-ID

TRAILS study and the broader TRANS-ID project did not yield any information on the

investigation of molecular or cellular signaling pathways. The primary focus of this research is

on the macro-level dynamics of psychopathology, utilizing psychological and physiological data

rather than biochemical assays.[1] The study's conceptual framework is rooted in complex

dynamical systems theory as it applies to psychological phenomena, a different level of
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analysis from molecular biology. Therefore, diagrams of signaling pathways are not applicable

to the core research described in the TRANS-ID TRAILS study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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